Cas no 1448045-02-0 (N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2,5-dimethoxybenzene-1-sulfonamide)

• Product name: N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 1448045-02-0
• MF: C₁₉H₂₁NO₆S
• MW: 391.438144445419
• CID: 6404311
• PubChem ID: 71804279

N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2,5-dimethoxybenzene-1-sulfonamide
• N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-2,5-dimethoxybenzenesulfonamide
• N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-2,5-dimethoxybenzene-1-sulfonamide
• AKOS024556399
• F6416-5769
• 1448045-02-0
• N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-2,5-dimethoxybenzenesulfonamide

• Inchi： 1S/C19H21NO6S/c1-24-14-7-8-17(25-2)19(12-14)27(22,23)20-10-9-15(21)18-11-13-5-3-4-6-16(13)26-18/h3-8,11-12,15,20-21H,9-10H2,1-2H3
• InChI Key： QWBUVCASWVTSHX-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(C2=CC3=CC=CC=C3O2)O)(=O)=O)=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 391.10895856g/mol
• Monoisotopic Mass: 391.10895856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 106Ų

Additional information on N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2,5-dimethoxybenzene-1-sulfonamide

Research Brief on N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2,5-dimethoxybenzene-1-sulfonamide (CAS: 1448045-02-0)

N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2,5-dimethoxybenzene-1-sulfonamide (CAS: 1448045-02-0) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzofuran and dimethoxybenzene moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2,5-dimethoxybenzene-1-sulfonamide involves a multi-step process, starting with the condensation of 2,5-dimethoxybenzenesulfonyl chloride with 3-(1-benzofuran-2-yl)-3-hydroxypropylamine. Optimization of the reaction conditions has been a key focus, with recent advancements achieving higher yields and purity. The compound's structural elucidation has been confirmed through NMR, mass spectrometry, and X-ray crystallography, ensuring its chemical integrity for further studies.

Pharmacological evaluations of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2,5-dimethoxybenzene-1-sulfonamide have revealed its potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. In vitro studies demonstrate its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value significantly lower than that of traditional NSAIDs, suggesting its potential as an anti-inflammatory agent with reduced gastrointestinal side effects. Additionally, preliminary in vivo studies in rodent models have shown promising results in reducing inflammation and pain.

Beyond its anti-inflammatory properties, recent research has explored the compound's potential in oncology. N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2,5-dimethoxybenzene-1-sulfonamide has exhibited cytotoxic effects against several cancer cell lines, including breast and lung adenocarcinoma, through the induction of apoptosis and cell cycle arrest. Mechanistic studies indicate that these effects may be mediated via the modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades. These findings highlight its dual therapeutic potential, warranting further investigation in both inflammatory and oncological contexts.

Despite these promising results, challenges remain in the development of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2,5-dimethoxybenzene-1-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural optimization and comprehensive pharmacokinetic studies. Recent efforts have focused on prodrug strategies and formulation improvements to enhance its therapeutic index. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate its transition from bench to bedside.

In conclusion, N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-2,5-dimethoxybenzene-1-sulfonamide (CAS: 1448045-02-0) represents a promising compound with multifaceted therapeutic applications. Its unique chemical structure and potent pharmacological activities make it a valuable candidate for further drug development. Ongoing research aims to elucidate its full therapeutic potential and address existing challenges, paving the way for its eventual clinical application. This brief underscores the importance of continued investment in the exploration of novel sulfonamide derivatives in modern drug discovery.